Cas no 113203-28-4 (3-O,3-O-diethyl 1-O,5-O-dimethyl pentane-1,3,3,5-tetracarboxylate)

• Product Name: 3-O,3-O-diethyl 1-O,5-O-dimethyl pentane-1,3,3,5-tetracarboxylate
• CAS No: 113203-28-4
• MF: C₁₅H₂₄O₈
• MW: 332.346265792847
• CID: 2610188
• PubChem ID: 300064
• Update Time: 2025-04-21

3-O,3-O-diethyl 1-O,5-O-dimethyl pentane-1,3,3,5-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-O,3-O-diethyl 1-O,5-O-dimethyl pentane-1,3,3,5-tetracarboxylate
• NSC174149
• 3,3-diethyl-1,5-dimethyl pentane-1,3,3,5-tetra carboxylate
• DTXSID60306116
• 113203-28-4
• 1,3,3,5-Pentanetetracarboxylic acid, 3,3-diethyl 1,5-dimethyl ester
• DTXCID50257244
• SCHEMBL16217676
• NSC-174149

• Inchi： 1S/C15H24O8/c1-5-22-13(18)15(14(19)23-6-2,9-7-11(16)20-3)10-8-12(17)21-4/h5-10H2,1-4H3
• InChI Key： NQXPUCNKHCSPRK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)(CCC(=O)OC)CCC(=O)OC)=O

Computed Properties

• Exact Mass: 332.14711772Da
• Monoisotopic Mass: 332.14711772Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų